Cas no 1804381-84-7 (1-(2-Bromo-5-(chloromethyl)phenyl)-3-chloropropan-1-one)
1-(2-Bromo-5-(chloromethyl)phenyl)-3-chloropropan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 1-(2-Bromo-5-(chloromethyl)phenyl)-3-chloropropan-1-one
-
- Inchi: 1S/C10H9BrCl2O/c11-9-2-1-7(6-13)5-8(9)10(14)3-4-12/h1-2,5H,3-4,6H2
- InChI Key: XIQIRGLKMBRTBP-UHFFFAOYSA-N
- SMILES: BrC1=CC=C(CCl)C=C1C(CCCl)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 199
- XLogP3: 3.2
- Topological Polar Surface Area: 17.1
1-(2-Bromo-5-(chloromethyl)phenyl)-3-chloropropan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013014871-250mg |
1-(2-Bromo-5-(chloromethyl)phenyl)-3-chloropropan-1-one |
1804381-84-7 | 97% | 250mg |
504.00 USD | 2021-05-31 | |
| Alichem | A013014871-500mg |
1-(2-Bromo-5-(chloromethyl)phenyl)-3-chloropropan-1-one |
1804381-84-7 | 97% | 500mg |
806.85 USD | 2021-05-31 | |
| Alichem | A013014871-1g |
1-(2-Bromo-5-(chloromethyl)phenyl)-3-chloropropan-1-one |
1804381-84-7 | 97% | 1g |
1,534.70 USD | 2021-05-31 |
1-(2-Bromo-5-(chloromethyl)phenyl)-3-chloropropan-1-one Related Literature
-
Daniel Messmer,Stefan Salentinig,Jakob Heier Nanoscale, 2019,11, 6929-6938
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
-
Chen Long,Ying Dai,Jianwei Li,Hao Jin Nanoscale, 2020,12, 21124-21130
Additional information on 1-(2-Bromo-5-(chloromethyl)phenyl)-3-chloropropan-1-one
1-(2-Bromo-5-(chloromethyl)phenyl)-3-chloropropan-1-one (CAS No. 1804381-84-7): An Overview of Its Structure, Synthesis, and Applications in Medicinal Chemistry
1-(2-Bromo-5-(chloromethyl)phenyl)-3-chloropropan-1-one, with the CAS number 1804381-84-7, is a versatile organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential applications. This compound is characterized by a brominated and chlorinated aromatic ring linked to a chlorinated ketone moiety, making it a valuable intermediate in the synthesis of various pharmaceuticals and bioactive molecules.
The molecular structure of 1-(2-Bromo-5-(chloromethyl)phenyl)-3-chloropropan-1-one consists of a substituted benzene ring with a bromine atom at the 2-position and a chloromethyl group at the 5-position. The ketone group is attached to a chlorinated propyl chain, which adds further complexity and reactivity to the molecule. This combination of functional groups provides multiple points for chemical modification, making it an attractive starting material for the synthesis of diverse compounds.
In recent years, the synthesis and application of 1-(2-Bromo-5-(chloromethyl)phenyl)-3-chloropropan-1-one have been extensively studied. One notable application is in the development of novel anticancer agents. Research has shown that compounds derived from this intermediate exhibit potent cytotoxic activity against various cancer cell lines. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of 1-(2-Bromo-5-(chloromethyl)phenyl)-3-chloropropan-1-one demonstrated significant antiproliferative effects on human breast cancer cells (MCF-7) and colon cancer cells (HCT-116).
The synthetic routes to prepare 1-(2-Bromo-5-(chloromethyl)phenyl)-3-chloropropan-1-one have been optimized to improve yield and purity. A common approach involves the reaction of 2-bromo-5-chloromethylbenzaldehyde with 3-chloropropionyl chloride in the presence of a suitable base, such as triethylamine or pyridine. This reaction typically proceeds via an electrophilic aromatic substitution mechanism, followed by a nucleophilic acyl substitution to form the desired product. The choice of solvent and reaction conditions can significantly influence the efficiency and selectivity of the synthesis.
Beyond its use in anticancer drug development, 1-(2-Bromo-5-(chloromethyl)phenyl)-3-chloropropan-1-one has also shown promise in other therapeutic areas. For example, it has been explored as a potential lead compound for antiviral agents. A study published in Antiviral Research demonstrated that certain derivatives of this compound exhibited inhibitory activity against influenza virus replication in vitro. The presence of bromine and chlorine atoms in the structure may contribute to its antiviral properties by interacting with viral proteins or disrupting viral replication pathways.
The physicochemical properties of 1-(2-Bromo-5-(chloromethyl)phenyl)-3-chloropropan-1-one, such as its solubility, stability, and reactivity, are crucial for its application in medicinal chemistry. It is generally stable under standard laboratory conditions but may require careful handling due to its reactivity with nucleophiles. The compound's solubility can be modulated by altering the solvent system or through chemical modifications, which is important for optimizing its use in biological assays and pharmaceutical formulations.
In conclusion, 1-(2-Bromo-5-(chloromethyl)phenyl)-3-chloropropan-1-one (CAS No. 1804381-84-7) is a valuable intermediate with significant potential in medicinal chemistry. Its unique structural features make it an attractive starting material for the synthesis of bioactive compounds with diverse applications, including anticancer agents and antiviral drugs. Ongoing research continues to explore new synthetic methods and biological activities associated with this compound, further highlighting its importance in the field.
1804381-84-7 (1-(2-Bromo-5-(chloromethyl)phenyl)-3-chloropropan-1-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)